molecular formula C11H11NO4 B1351777 2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionic acid CAS No. 23866-15-1

2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionic acid

Cat. No. B1351777
CAS RN: 23866-15-1
M. Wt: 221.21 g/mol
InChI Key: BHULHAHXIGPYKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionic acid, or 2,3-DHO-3-oxo-4H-1,4-benzoxazine-4-propionic acid, is an organic compound that is widely used in scientific research. It is a derivative of benzoxazine, a type of cyclic organic compound that is composed of two benzene rings connected by an oxygen atom. 2,3-DHO-3-oxo-4H-1,4-benzoxazine-4-propionic acid has a range of applications in the fields of organic chemistry, biochemistry, and materials science. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 2,3-DHO-3-oxo-4H-1,4-benzoxazine-4-propionic acid.

Scientific Research Applications

Proteomics Research

This compound is used in proteomics research . Proteomics is a large-scale study of proteins, particularly their structures and functions. This field is integral to understanding many biological processes.

Synthesis of Other Compounds

2,5-Dichlorobenzyl bromide may be synthesized using this compound . These types of reactions are fundamental in the creation of a wide array of chemical products.

Potassium Channel Activators

Some derivatives of this compound have been identified as potassium channel activators . These activators are potential therapeutic agents possessing a wide variety of cardioprotective activities such as antihypertensive, antiischaemic, myorelaxant, antiarrhythmic, skeletal muscle relaxants, COX-2 inhibitors, antimicrobials, anti-inflammatory, urinary incontinence, antiasthmatics, anticonvulsants and antiangiogenic .

Anti-Inflammatory Agents

Certain derivatives of this compound have shown to inhibit COX-2 and COX-1, which are key enzymes involved in inflammation . This makes them potential candidates for the development of new anti-inflammatory drugs.

KMO Inhibitors

Some derivatives of this compound are used as Kynurenine 3-monooxygenase (KMO) inhibitors . KMO is an enzyme that plays a crucial role in the kynurenine pathway, which is involved in several neurological diseases.

Antiviral Agents

Certain derivatives of this compound have exhibited substantial antiviral activity . This suggests potential applications in the development of new antiviral drugs.

Antihypertensive Agents

Derivatives of this compound have been found to possess potent antihypertensive activity . They act mainly by opening potassium channels, leading to cell membrane hyperpolarization and a decrease in blood pressure .

Anticancer Agents

Some derivatives of this compound have shown anticancer activity . This opens up potential avenues for the development of new cancer therapies.

properties

IUPAC Name

3-(3-oxo-1,4-benzoxazin-4-yl)propanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11NO4/c13-10-7-16-9-4-2-1-3-8(9)12(10)6-5-11(14)15/h1-4H,5-7H2,(H,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BHULHAHXIGPYKV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)N(C2=CC=CC=C2O1)CCC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11NO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90391439
Record name 3-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)propanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90391439
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

221.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

23866-15-1
Record name 3-(3-Oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)propanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90391439
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propanoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionic acid
Reactant of Route 2
Reactant of Route 2
2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionic acid
Reactant of Route 3
Reactant of Route 3
2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionic acid
Reactant of Route 4
Reactant of Route 4
2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionic acid
Reactant of Route 5
Reactant of Route 5
2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionic acid
Reactant of Route 6
Reactant of Route 6
2,3-Dihydro-3-oxo-4H-1,4-benzoxazine-4-propionic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.